Cas no 22725-64-0 (Octacosanal)

• Product Name: Octacosanal
• CAS No: 22725-64-0
• MF: C₂₈H₅₆O
• MW: 408.74364
• CID: 254640
• PubChem ID: 3084376
• Update Time: 2024-03-01

Octacosanal Chemical and Physical Properties

Names and Identifiers

• Octacosanal
• LMFA06000108
• montanaldehyde
• 22725-64-0
• 1-octacosanal
• DTXSID40177260
• n-octacosanal
• Q27147827
• Z6QY5V3APV
• montanic aldehyde
• n-octacosan-1-al
• UNII-Z6QY5V3APV
• SCHEMBL1696133
• CHEBI:78441

• Inchi： InChI=1S/C28H56O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29/h28H,2-27H2,1H3
• InChI Key： LVXORIXZNUNHGQ-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 408.43338
• Monoisotopic Mass: 408.433
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 26
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 13.6

Experimental Properties

• Density: 0.837
• Boiling Point: 410.1°C at 760 mmHg
• Flash Point: 213.4°C
• Refractive Index: 1.453
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes